Cas no 238764-22-2 (6-fluorochroman-4-amine)

• Product Name: 6-fluorochroman-4-amine
• CAS No: 238764-22-2
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• MDL: MFCD07371532
• CID: 245550
• PubChem ID: 16244413
• Update Time: 2025-06-08

6-fluorochroman-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluorochroman-4-amine
• 2H-1-Benzopyran-4-amine,6-fluoro-3,4-dihydro-
• 6-FLUORO-3,4-DIHYDRO-2H-CHROMEN-4-AMINE
• (R)-6-FLUORO-CHROMAN-4-YLAMINE
• (S)-6-FLUORO-CHROMAN-4-YLAMINE
• 6-FLUORO-CHROMAN-4-YLAMINE
• 6-Fluoro-3,4-dihydro-2H-1-benzopyran-4-amine
• AB29106
• J-518745
• SCHEMBL1239304
• 238764-22-2
• EN300-146250
• FT-0774445
• MFCD07371532
• BCP26629
• BCP26874
• Y10104
• WVQYSVLMDHXHOV-UHFFFAOYSA-N
• AS-57997
• FT-0772442
• DTXSID00585685
• AKOS005146411
• FT-0767108
• AC-31650
• AM20030419
• CS-0005276
• AB32592
• CHEMBL4517610
• AB29104
• 6-fluorochroman-4-ylamine
• 4-Amino-6-fluorochromane
• SY123736
• DB-026393

• MDL： MFCD07371532
• Inchi： 1S/C9H10FNO/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8H,3-4,11H2
• InChI Key： WVQYSVLMDHXHOV-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(CCO2)N

Computed Properties

• Exact Mass: 167.07500
• Monoisotopic Mass: 167.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1

Experimental Properties

• Density: 1.201
• Boiling Point: 230 ºC
• Flash Point: 93 ºC
• Refractive Index: 1.539
• PSA: 35.25000
• LogP: 2.30830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 6-fluorochroman-4-amine

Introduction to 6-Fluorochroman-4-Amine (CAS No. 238764-22-2)

6-Fluorochroman-4-amine, with the Chemical Abstracts Service (CAS) number 238764-22-2, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of chroman derivatives, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties.

The chemical structure of 6-fluorochroman-4-amine features a chroman ring with a fluorine atom at the 6-position and an amine group at the 4-position. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a valuable candidate for various therapeutic applications. Recent studies have explored the potential of 6-fluorochroman-4-amine in treating neurological disorders, cancer, and cardiovascular diseases.

In the realm of neurological disorders, 6-fluorochroman-4-amine has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that 6-fluorochroman-4-amine could be a potential therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Beyond its neuroprotective properties, 6-fluorochroman-4-amine has also been investigated for its anti-cancer potential. A study published in the International Journal of Cancer (2020) reported that this compound effectively inhibits the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a promising candidate for further development as an anticancer drug.

In addition to its therapeutic applications, 6-fluorochroman-4-amine has been studied for its cardiovascular benefits. Research conducted at the University of California (2019) found that this compound can improve endothelial function and reduce vascular inflammation, which are key factors in the development of cardiovascular diseases. These findings highlight the potential of 6-fluorochroman-4-amine as a cardioprotective agent.

The synthesis of 6-fluorochroman-4-amine involves several well-established chemical reactions. One common synthetic route starts with the reaction of 6-fluoro-chromane with an appropriate amine derivative under controlled conditions. This process yields high-purity 6-fluorochroman-4-amine, which can be further purified using techniques such as column chromatography or recrystallization.

The safety profile of 6-fluorochroman-4-amine has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 6-fluorochroman-4-amine (CAS No. 238764-22-2) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that 6-fluorochroman-4-amine will play an increasingly important role in the treatment of various diseases.